Cas no 89473-64-3 (Propanamide, N-[1,1'-biphenyl]-3-yl-2-bromo-)
89473-64-3 structure
Product Name:Propanamide, N-[1,1'-biphenyl]-3-yl-2-bromo-
CAS No:89473-64-3
MF:C15H14BrNO
MW:304.18176317215
CID:599398
PubChem ID:13221917
Update Time:2025-04-19
Propanamide, N-[1,1'-biphenyl]-3-yl-2-bromo- Chemical and Physical Properties
Names and Identifiers
-
- Propanamide, N-[1,1'-biphenyl]-3-yl-2-bromo-
- 2-bromo-N-(3-phenylphenyl)propanamide
- N-([1,1'-Biphenyl]-3-yl)-2-bromopropanamide
- 89473-64-3
- DTXSID30529512
-
- Inchi: 1S/C15H14BrNO/c1-11(16)15(18)17-14-9-5-8-13(10-14)12-6-3-2-4-7-12/h2-11H,1H3,(H,17,18)
- InChI Key: GFSGFEZIGFEYOH-UHFFFAOYSA-N
- SMILES: BrC(C)C(NC1C=CC=C(C=1)C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 303.02588g/mol
- Monoisotopic Mass: 303.02588g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 29.1Ų
Propanamide, N-[1,1'-biphenyl]-3-yl-2-bromo- Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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